molecular formula C17H13F3N2O B287275 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

Cat. No. B287275
M. Wt: 318.29 g/mol
InChI Key: WAKOQOQTCDAEGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It may also act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have a low toxicity profile and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole in lab experiments include its low toxicity profile, ease of synthesis, and potential applications in various fields of research. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its efficacy and safety.

Future Directions

There are several future directions for the research of 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. These include:
1. Further studies to determine the mechanism of action of the compound.
2. Development of new derivatives of the compound with improved efficacy and safety profiles.
3. Investigation of the potential use of the compound as a fluorescent probe for the detection of metal ions.
4. Studies to determine the potential use of the compound in the treatment of various diseases.
5. Investigation of the potential use of the compound in the development of new drugs.
Conclusion:
In conclusion, 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a heterocyclic compound that has potential applications in various fields of scientific research. It can be synthesized using different methods, and its mechanism of action has been studied in detail. Further studies are needed to determine its efficacy and safety profiles, as well as its potential use in the development of new drugs and as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole can be synthesized using various methods. One of the most common methods is the reaction of 3,5-dimethylphenyl hydrazine with 4-(trifluoromethyl)benzoyl chloride in the presence of a base such as potassium carbonate. The reaction results in the formation of 2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. Other methods include the reaction of 3,5-dimethylphenyl hydrazine with 4-(trifluoromethyl)benzohydrazide in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, it has been studied for its use in the development of new drugs and as a potential therapeutic agent for the treatment of various diseases.

properties

Product Name

2-(3,5-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

Molecular Formula

C17H13F3N2O

Molecular Weight

318.29 g/mol

IUPAC Name

2-(3,5-dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

InChI

InChI=1S/C17H13F3N2O/c1-10-7-11(2)9-13(8-10)16-22-21-15(23-16)12-3-5-14(6-4-12)17(18,19)20/h3-9H,1-2H3

InChI Key

WAKOQOQTCDAEGW-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Canonical SMILES

CC1=CC(=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.